Cas no 1005515-12-7 (3-ethoxy-2-fluoro-6-methyl-Pyridine)

• Product Name: 3-ethoxy-2-fluoro-6-methyl-Pyridine
• CAS No: 1005515-12-7
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD18802357
• CID: 1096001
• PubChem ID: 57791309
• Update Time: 2025-06-11

3-ethoxy-2-fluoro-6-methyl-Pyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-fluoro-6-methyl-Pyridine
• CS-0195092
• YGEUNZIWQHZNOB-UHFFFAOYSA-N
• E91686
• SCHEMBL2085154
• DB-394985
• 1005515-12-7
• 3-ethoxy-2-fluoro-6-methylpyridine
• MFCD18802357

• MDL： MFCD18802357
• Inchi： 1S/C8H10FNO/c1-3-11-7-5-4-6(2)10-8(7)9/h4-5H,3H2,1-2H3
• InChI Key： YGEUNZIWQHZNOB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=N1)OCC

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-ethoxy-2-fluoro-6-methyl-Pyridine

Professional Introduction to Compound with CAS No. 1005515-12-7 and Product Name: 3-ethoxy-2-fluoro-6-methyl-Pyridine

3-ethoxy-2-fluoro-6-methyl-Pyridine, identified by its Chemical Abstracts Service (CAS) number 1005515-12-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The structural features of 3-ethoxy-2-fluoro-6-methyl-Pyridine, including its ethoxy, fluoro, and methyl substituents, make it a versatile building block for synthesizing various bioactive molecules.

The 3-ethoxy group introduces an electron-donating effect, influencing the electronic properties of the pyridine ring and enhancing its reactivity in nucleophilic substitution reactions. The 2-fluoro substituent, on the other hand, exerts a strong electron-withdrawing inductive effect, which can modulate the reactivity and selectivity of the molecule. Additionally, the 6-methyl group contributes to steric hindrance and can influence the orientation of subsequent functionalizations. These structural elements collectively make 3-ethoxy-2-fluoro-6-methyl-Pyridine a valuable precursor in drug discovery and development.

In recent years, there has been growing interest in the application of fluorinated pyridines in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. For instance, fluorine atoms can increase the lipophilicity of molecules, facilitating their penetration across biological membranes. This property is particularly relevant in the design of small-molecule drugs targeting receptors or enzymes involved in critical biological pathways.

One of the most compelling areas where 3-ethoxy-2-fluoro-6-methyl-Pyridine finds utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By incorporating fluorinated pyridines into kinase inhibitors, chemists can achieve higher selectivity and potency. For example, recent studies have demonstrated that fluorinated pyridines can improve the binding affinity of kinase inhibitors to their target proteins by stabilizing key interactions through hydrophobic interactions and dipole-dipole forces.

Moreover, the 3-ethoxy group in 3-ethoxy-2-fluoro-6-methyl-Pyridine can serve as a handle for further functionalization. It can be easily converted into other functional groups such as alcohols, ethers, or esters through nucleophilic aromatic substitution (SNAr) reactions. This flexibility allows for the rapid diversification of molecular structures and enables chemists to explore new chemical spaces for drug discovery.

The 2-fluoro substituent is particularly noteworthy for its impact on molecular properties. Fluorine atoms are known to exhibit unique electronic effects that can significantly influence the behavior of adjacent atoms and groups. In particular, fluorine can enhance metabolic stability by preventing unwanted hydrolysis or oxidation reactions. Additionally, fluorine atoms can participate in weak hydrogen bonding interactions with biological targets, leading to improved binding affinities.

Recent advances in computational chemistry have further highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies have shown that fluorine atoms can optimize the orientation of molecules within binding pockets by stabilizing specific conformational states. This optimization can lead to more effective drug candidates with improved pharmacokinetic profiles.

The 6-methyl group in 3-ethoxy-2-fluoro-6-methyl-Pyridine also contributes to its utility as a pharmaceutical intermediate. Methyl groups are often introduced into molecules to enhance lipophilicity or to prevent unwanted interactions with biological targets. In some cases, methyl groups can also serve as anchors for further functionalization through reactions such as alkylation or oxidation.

In conclusion, 3-ethoxy-2-fluoro-6-methyl-Pyridine (CAS No. 1005515-12-7) is a versatile intermediate with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules with enhanced metabolic stability, improved binding affinity, and optimized pharmacokinetic properties. As research continues to uncover new applications for fluorinated pyridines, compounds like 3-ethoxy-2-fluoro-6-methyl-Pyridine will undoubtedly play a crucial role in the development of next-generation therapeutics.